N~1~,N~4~-Diphenyl-N~1~,N~4~-bis(trimethylsilyl)but-2-ene-1,4-diamine

• CAS No.: 61810-51-3
• Molecular Formula: C22H34N2Si2
• Molecular Weight: 382.7 g/mol
• IUPAC Name: N,N'-diphenyl-N,N'-bis(trimethylsilyl)but-2-ene-1,4-diamine
• InChI: InChI=1S/C22H34N2Si2/c1-25(2,3)23(21-15-9-7-10-16-21)19-13-14-20-24(26(4,5)6)22-17-11-8-12-18-22/h7-18H,19-20H2,1-6H3
• InChI Key: BVMYTYYXSMDUOT-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)N(CC=CCN(C1=CC=CC=C1)[Si](C)(C)C)C2=CC=CC=C2

Description

N~1~,N~4~-Diphenyl-N~1~,N~4~-bis(trimethylsilyl)but-2-ene-1,4-diamine is an organic compound that belongs to the class of diamines This compound is characterized by the presence of two phenyl groups and two trimethylsilyl groups attached to a but-2-ene-1,4-diamine backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N1,N~4~-Diphenyl-N~1~,N~4~-bis(trimethylsilyl)but-2-ene-1,4-diamine typically involves the reaction of a suitable precursor with trimethylsilyl chloride in the presence of a base. One common method involves the use of N,N-diphenylbut-2-ene-1,4-diamine as the starting material. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, to prevent any unwanted side reactions. The reaction mixture is usually stirred at room temperature or slightly elevated temperatures until the reaction is complete .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography may be employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

N~1~,N~4~-Diphenyl-N~1~,N~4~-bis(trimethylsilyl)but-2-ene-1,4-diamine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The trimethylsilyl groups can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like bromine or chlorine in the presence of a catalyst.

Major Products Formed

Oxidation: Formation of corresponding N-oxide derivatives.

Reduction: Formation of the corresponding amine derivatives.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

N~1~,N~4~-Diphenyl-N~1~,N~4~-bis(trimethylsilyl)but-2-ene-1,4-diamine has several scientific research applications, including:

Chemistry: Used as a ligand in coordination chemistry and as a precursor for the synthesis of other complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic applications, including as a drug candidate for certain diseases.

Industry: Utilized in the development of advanced materials and as a component in the synthesis of polymers and other industrial chemicals.

Mechanism of Action

The mechanism of action of N1,N~4~-Diphenyl-N~1~,N~4~-bis(trimethylsilyl)but-2-ene-1,4-diamine involves its interaction with specific molecular targets. The compound can bind to metal ions, forming stable complexes that can participate in various catalytic processes. Additionally, its ability to undergo oxidation and reduction reactions allows it to modulate redox states in biological systems, potentially affecting cellular pathways and functions .

Comparison with Similar Compounds

Similar Compounds

N~1~,N~4~-Diphenyl-N~1~,N~4~-bis(trimethylsilyl)but-2-ene-1,4-diamine: Characterized by the presence of phenyl and trimethylsilyl groups.

This compound: Similar structure but with different substituents on the phenyl rings.

Uniqueness

This compound is unique due to its specific combination of phenyl and trimethylsilyl groups, which confer distinct chemical and physical properties. This uniqueness makes it valuable for specialized applications in research and industry .